Cas no 80033-09-6 (4-(pyridin-2-yl)but-3-yn-2-ol)

• Product name: 4-(pyridin-2-yl)but-3-yn-2-ol
• CAS No: 80033-09-6
• MF: C₉H₉NO
• MW: 147.17386
• CID: 707577
• PubChem ID: 3905160

4-(pyridin-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyridinyl)-3-Butyn-2-ol
• 3-Butyn-2-ol, 4-(2-pyridinyl)- (9CI)
• 3-Butyn-2-ol,4-(2-pyridinyl)-
• 4-(pyridin-2-yl)but-3-yn-2-ol
• F2167-6271
• 80033-09-6
• 4-pyridin-2-ylbut-3-yn-2-ol
• AKOS001739914
• Oprea1_750376

• Inchi： InChI=1S/C9H9NO/c1-8(11)5-6-9-4-2-3-7-10-9/h2-4,7-8,11H,1H3
• InChI Key： YDCZRHRXMVIFNH-UHFFFAOYSA-N
• SMILES： CC(C#CC1=CC=CC=N1)O

Computed Properties

• Exact Mass: 147.068
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 33.12000
• LogP: 0.81390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(pyridin-2-yl)but-3-yn-2-ol

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